2-Methyl-2,3,5,6,7,8-hexahydro-1,4-benzodithiine

• CAS No.: 55789-64-5
• Molecular Formula: C9H14S2
• Molecular Weight: 186.3 g/mol
• IUPAC Name: 3-methyl-2,3,5,6,7,8-hexahydro-1,4-benzodithiine
• InChI: InChI=1S/C9H14S2/c1-7-6-10-8-4-2-3-5-9(8)11-7/h7H,2-6H2,1H3
• InChI Key: UXLAJMLMLVYPHW-UHFFFAOYSA-N
• Canonical SMILES: CC1CSC2=C(S1)CCCC2

Description

2-Methyl-2,3,5,6,7,8-hexahydro-1,4-benzodithiine is a useful research compound. Its molecular formula is C9H14S2 and its molecular weight is 186.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The procedure of Example 1(a) is followed using 2-chloro-cyclohexanone and 1,2-propanedithiol to give 5,6,7,8-tetrahydro-2-methyl-1,4-benzodithian as a greenish oil, bp 127°-130°/2.3 mm, Yield 66%. NMR, 1.36 (3d), 1.4-1.88 (4m), 1.88-2.3 (4m), 2.6-3.7 (3m). IR, 2920, 1615, 1410, 1325, 1250, 1120, 855, 715.